Cas no 190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI))
190778-00-8 structure
Product Name:Benzenamine,4,4'-(methylene-13C)bis- (9CI)
CAS No:190778-00-8
MF:C13H14N2
MW:199.256317615509
CID:115853
PubChem ID:16213386
Update Time:2025-07-12
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4,4'-(methylene-13C)bis- (9CI)
- 4,4'-METHYLENE-DIANILINE, [METHYLENE-13C]
- 4-[(4-aminophenyl)methyl]aniline
- 4,4'-(13C)methanediyldianiline
- 4 4'-METHYLENE-13C-DIANILINE
- 4,4''-METHYLENE-DIANILINE, [METHYLENE-13C]
- 4,4'-METHYLENE-13C-DIANILINE, 99 ATOM % 13C
- 4,4'-Methylene-13C-dianiline
- 4,4'-(~13~C)Methylenedianiline
- 4-[(4-Aminophenyl)(113C)methyl]aniline
- 190778-00-8
- DTXSID10583915
- 4,4-Methylene-13c-dianiline,99 atom % 13c
- J-012321
-
- Inchi: 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9+1
- InChI Key: YBRVSVVVWCFQMG-QBZHADDCSA-N
- SMILES: NC1C=CC(=CC=1)[13CH2]C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 199.119053290g/mol
- Monoisotopic Mass: 199.119053290g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.1±0.1 g/cm3
- Melting Point: 88-92 °C
- Flash Point: 230℃
- Refractive Index: 1.66
- Solubility: Not determined
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 2651 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 45-20/21/22-43-48/20/21-51/53
- Safety Instruction: 53-45-61
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 491500-250MG |
Benzenamine,4,4'-(methylene-13C)bis- (9CI) |
190778-00-8 | 250mg |
¥17401.32 | 2023-12-05 |
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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